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Compound of Interest

Compound Name:
2-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)-9H-carbazole

CAS No.: 871125-67-6

Cat. No.: B1421217

Get Quote

Executive Summary & Chemical Identity
2-(9H-carbazol-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1242412-60-7 / 871125-67-

6) is a critical organoboron intermediate used primarily in the synthesis of organic

semiconductors (OLEDs, OPVs) and pharmaceutical scaffolds. Unlike the more common 3-

substituted isomers, the 2-substituted carbazole motif offers unique conjugation pathways that

preserve high triplet energy (

), making it indispensable for phosphorescent host materials and Thermally Activated Delayed
Fluorescence (TADF) emitters.
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Property Specification

IUPAC Name
2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)-9H-carbazole

Molecular Formula

Molecular Weight 293.17 g/mol

Appearance White to off-white crystalline powder

Melting Point 195.0 – 200.0 °C (Literature range)

Solubility
Soluble in

, THF, DMSO; Insoluble in water

Key Functional Groups Secondary Amine (N-H), Boronic Ester (Bpin)

Synthesis & Mechanistic Protocol
The synthesis of the 2-isomer is kinetically more challenging than the 3-isomer due to the

directing nature of the carbazole nitrogen, which favors electrophilic substitution at the 3- and

6-positions. Consequently, the 2-boryl species is typically accessed via Miyaura Borylation of a

pre-synthesized 2-bromocarbazole precursor.

Synthetic Workflow (Graphviz)

2-Bromocarbazole
(Precursor)

Miyaura Borylation
Solvent: 1,4-Dioxane

Temp: 90-100°C
Time: 12-24h

 + Reagents

Reagents:
B2pin2 (1.2 eq)

Pd(dppf)Cl2 (3 mol%)
KOAc (3.0 eq)

Workup:
Filter through Celite

Extract (EtOAc/Water)

2-(Bpin)-Carbazole
(Target)
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Caption: Step-wise synthetic workflow for the conversion of 2-bromocarbazole to the target

boronic ester.
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Detailed Protocol
Reagents:

2-Bromocarbazole (1.0 eq)

Bis(pinacolato)diboron (

) (1.2 eq)

[1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (

) (0.03 eq)

Potassium Acetate (KOAc) (3.0 eq)

Solvent: Anhydrous 1,4-Dioxane (degassed)

Procedure:

Setup: In a glovebox or under strictly inert atmosphere (

or Ar), combine 2-bromocarbazole,

, KOAc, and

in a Schlenk flask.

Solvation: Add anhydrous, degassed 1,4-dioxane. The concentration should be

approximately 0.1 M – 0.2 M relative to the bromide.

Reaction: Seal the vessel and heat to 95°C for 16–24 hours. Monitor by TLC (eluent:

Hexane/EtOAc) or GC-MS.

Note: The N-H proton is acidic (

in DMSO), but KOAc is a mild base (

of conjugate acid
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), preventing extensive deprotonation that would poison the catalyst or lead to N-borylation
side products.

Workup: Cool to room temperature. Filter the suspension through a pad of Celite to remove

palladium black and inorganic salts. Wash the pad with ethyl acetate.

Purification: Concentrate the filtrate. Recrystallize from Hexane/Chloroform or purify via silica

gel chromatography (Gradient: 0-10% EtOAc in Hexanes).

Caution: Silica gel can induce partial hydrolysis of the boronic ester to the boronic acid.

Rapid elution or the use of neutral alumina is recommended if instability is observed.

Structural Characterization
The 2-isomer possesses a distinct spectroscopic signature compared to the common 3-isomer.

NMR Spectroscopy (Diagnostic Signals)
The substitution at the 2-position breaks the symmetry of the carbazole ring (if N-H is

considered static on the NMR timescale) or maintains

symmetry if rapid exchange occurs, but the key is the coupling pattern on the substituted ring.
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Nucleus
Shift (

, ppm)
Multiplicity Assignment

Diagnostic
Feature

H 11.0 – 11.3 Broad Singlet N-H (9-H)

Exchangeable;

confirms free

amine.

H 8.0 – 8.1
Doublet (

Hz)
4-H / 5-H

Ortho to N;

typically the most

downfield

aromatic signal.

H 7.8 – 7.9
Singlet (fine

splitting)
1-H

Critical

Diagnostic: The

proton at position

1 is isolated

between the

bridgehead and

the Bpin group. It

appears as a

singlet or doublet

with small meta-

coupling (

Hz).

H 1.35 – 1.39 Singlet (12H) Pinacol
Confirms

presence of

intact ester.

B ~30 – 31 Broad Singlet Boron Center

Typical for aryl-

Bpin;

distinguishes

from boronic acid

(often

sharper/shifted).

Mass Spectrometry (HRMS)
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Ionization Mode: ESI (+) or APCI (+)

Theoretical Mass (

): 294.166

Observed Pattern: Look for the characteristic boron isotope pattern (

:

ratio of ~1:4).

Applications in Drug Discovery & Optoelectronics
The 2-substitution pattern is strategically chosen to modulate conjugation length without

quenching triplet states.

Signaling & Logic Pathway (Graphviz)

2-(Bpin)-Carbazole

Suzuki-Miyaura
Coupling

OLED Host Materials
(mCBP Derivatives)

TADF Emitters
(Twisted D-A Systems)

Pharmaceuticals
(Kinase Inhibitors)

Mechanism:
Meta-conjugation (2,7-linkage)

limits conjugation length,
preserving High Triplet Energy (ET)

Key Advantage

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1421217/docs?utm_src=pdf-body-img#technical-monograph-structural-functional-analysis-of-2-pinacolboronato-9h-carbazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logic flow illustrating the downstream utility of the 2-carbazolyl boronate in high-value

applications.

Why the 2-Isomer?
In OLED design, 3,6-substitution (para to Nitrogen) allows for extensive delocalization, which

lowers the triplet energy (

). For blue phosphorescent hosts, a high

is required. The 2,7-substitution (meta to Nitrogen) interrupts this conjugation, maintaining a
high

(> 2.7 eV) suitable for confining blue excitons. This boronic ester is the primary building block
for constructing such 2,7-functionalized matrices.

Handling & Stability
Storage: Store at 2–8°C under inert atmosphere. Boronic esters are susceptible to

protodeboronation or hydrolysis to boronic acid upon prolonged exposure to moisture.

Safety: Carbazole derivatives can be skin irritants. Standard PPE (gloves, goggles, fume

hood) is mandatory.

Quality Control: Check purity via HPLC (C18 column, Acetonitrile/Water gradient). Impurities

often include the hydrolyzed boronic acid or homocoupled bis-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. journals.iucr.org [journals.iucr.org]

2. 9H-咔唑-2-硼酸频哪醇酯 90% | Sigma-Aldrich [sigmaaldrich.com]

3. epubl.ktu.edu [epubl.ktu.edu]

To cite this document: BenchChem. [Technical Monograph: Structural & Functional Analysis
of 2-(Pinacolboronato)-9H-Carbazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421217/docs#technical-monograph-structural-
functional-analysis-of-2-pinacolboronato-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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